2-ethoxy-N-[5-(1-ethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 2-ethoxy-N-(5-pentan-3-yl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C16H21N3O2S/c1-4-11(5-2)15-18-19-16(22-15)17-14(20)12-9-7-8-10-13(12)21-6-3/h7-11H,4-6H2,1-3H3,(H,17,19,20)
• InChI Key: SSZOFIQYMWCNTA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C1=NN=C(S1)NC(=O)C2=CC=CC=C2OCC
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol

Description

2-ethoxy-N-[5-(1-ethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. This compound has shown promise in a number of areas, including medicinal chemistry, drug discovery, and neuroscience. In

Mechanism of Action

The exact mechanism of action of 2-ethoxy-N-[5-(1-ethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide is not fully understood. However, it has been shown to have an inhibitory effect on the activity of certain enzymes, including tyrosine kinase and topoisomerase II. It has also been shown to have an effect on the expression of certain genes, including those involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound has an inhibitory effect on the growth and proliferation of cancer cells. It has also been shown to have an effect on the expression of certain genes involved in the regulation of the cell cycle. In vivo studies have shown that this compound has a neuroprotective effect and may have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-ethoxy-N-[5-(1-ethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments is that it has been extensively studied and has shown promise in a number of areas. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are a number of future directions for the study of 2-ethoxy-N-[5-(1-ethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide. One area of future research is the development of new drugs based on this compound for the treatment of various diseases. Another area of research is the further exploration of its mechanism of action and its potential applications in the treatment of neurological disorders. Additionally, the synthesis of new derivatives of this compound may lead to the discovery of new drug candidates with improved efficacy and fewer side effects.

Synthesis Methods

The synthesis of 2-ethoxy-N-[5-(1-ethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide involves the reaction of 2-bromoethanol with 5-(1-ethylpropyl)-1,3,4-thiadiazol-2-amine in the presence of a base to form 2-(2-hydroxyethoxy)-N-[5-(1-ethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide. This intermediate is then reacted with ethyl iodide to form the final product.

Scientific Research Applications

2-ethoxy-N-[5-(1-ethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide has been studied for its potential applications in a number of scientific research areas. In medicinal chemistry, this compound has shown promise as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In drug discovery, it has been used as a lead compound for the development of new drugs. In neuroscience, it has been studied for its potential role in the treatment of neurological disorders.